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Compound of Interest

Compound Name: 2-(Hexyloxy)ethanol

Cat. No.: B090154 Get Quote

Essential Safety and Handling Guide for 2-
(Hexyloxy)ethanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-(Hexyloxy)ethanol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Chemical Overview: 2-(Hexyloxy)ethanol, also known as Hexyl Cellosolve, is a colorless liquid

used as a high-boiling solvent and chemical intermediate.[1][2] It is classified as hazardous and

requires careful handling to mitigate risks.[3][4]

Hazard Identification and Classification
2-(Hexyloxy)ethanol poses several health risks. It is harmful if swallowed and can be toxic

upon contact with the skin.[4][5] The substance is corrosive and can cause severe skin burns

and serious eye damage.[2][4] It may also cause damage to the respiratory system.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b090154?utm_src=pdf-interest
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://haz-map.com/Agents/3112
https://en.wikipedia.org/wiki/2-Hexoxyethanol
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.chemicalbook.com/msds/2-hexyloxy-ethanol.pdf
https://en.wikipedia.org/wiki/2-Hexoxyethanol
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)

GHS07: Exclamation

mark
Danger

H302: Harmful if

swallowed[4]

Acute Toxicity, Dermal

(Category 3)

GHS06: Skull and

crossbones

H311: Toxic in contact

with skin[4]

Skin Corrosion

(Category 1B)
GHS05: Corrosive

H314: Causes severe

skin burns and eye

damage[4]

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage

Specific Target Organ

Toxicity — Single

Exposure (Category 2,

Respiratory system)

GHS08: Health

hazard

H371: May cause

damage to organs

(Respiratory system)

[4]

Physical and Chemical Properties
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Property Value

CAS Number 112-25-4[3]

Molecular Formula C₈H₁₈O₂[4]

Molecular Weight 146.23 g/mol [2]

Appearance Colorless liquid[3]

Boiling Point 208 °C / 406.4 °F[3]

Melting Point -42 °C / -43.6 °F[3]

Flash Point 94 °C / 201.2 °F[3]

Specific Gravity 0.888 g/cm³[3]

Vapor Pressure 23 hPa @ 20 °C[3]

Oral LD50 (Rat) 738 mg/kg[5][6]

Dermal LD50 721 mg/kg[6]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory when handling 2-
(Hexyloxy)ethanol.

Engineering Controls and Work Area Preparation
Ventilation: Always handle 2-(Hexyloxy)ethanol in a properly functioning chemical fume

hood.[3] Local exhaust ventilation should be used to minimize the generation of vapors or

mists.[7]

Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible

and their locations are clearly marked.[4][7]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to prevent skin and eye contact, and inhalation.
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PPE Category Specification

Hand Protection

Impervious gloves (e.g., nitrile rubber,

neoprene) are mandatory. Inspect gloves for

integrity before each use.[4]

Eye and Face Protection

Wear safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166

regulations. A face shield is required when there

is a splash hazard.[3][4]

Skin and Body Protection

Wear impervious protective clothing, such as a

lab coat, and protective boots if necessary, to

prevent skin contact.[4]

Respiratory Protection

If exposure limits are exceeded or if irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3]

Chemical Handling Procedure
Don PPE: Before handling, put on all required personal protective equipment.

Container Inspection: Visually inspect the chemical container for any damage or leaks.

Dispensing: Carefully dispense the required amount of 2-(Hexyloxy)ethanol inside the

chemical fume hood. Avoid splashing.

Container Sealing: Tightly close the container immediately after use.[8]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[3][8] Do not eat, drink, or smoke in the work area.[5]

Storage
Store 2-(Hexyloxy)ethanol in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[4]
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Keep containers tightly closed and store in a locked-up area accessible only to authorized

personnel.[4][5]

Emergency and First Aid Procedures
Immediate response is crucial in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.

Immediate medical attention is required.[3][4]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[3]

[4]

Eye Contact

Rinse cautiously with water for several minutes,

removing contact lenses if present and easy to

do so. Continue rinsing for at least 15 minutes.

Immediate medical attention is required.[3][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3][4]

Disposal Plan
All waste containing 2-(Hexyloxy)ethanol must be treated as hazardous waste.

Waste Collection: Collect all 2-(Hexyloxy)ethanol waste, including contaminated materials

like gloves and absorbent pads, in a designated, properly labeled, and sealed hazardous

waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the chemical name "2-(Hexyloxy)ethanol".

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.chemicalbook.com/msds/2-hexyloxy-ethanol.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage of Waste: Store the hazardous waste container in a designated, secure area, away

from general laboratory traffic.

Disposal: Dispose of the contents and the container through an approved waste disposal

plant.[3] Adhere to all federal, state, and local environmental regulations.[4] It may be

possible to incinerate the waste in a chemical incinerator equipped with an afterburner and

scrubber.[4]

Workflow Diagrams
Caption: Workflow for the safe handling of 2-(Hexyloxy)ethanol.

Exposure Event

Inhalation:
Move to Fresh Air

Skin Contact:
Rinse with Water (15 min)

Eye Contact:
Rinse with Water (15 min)

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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